Cas no 595-19-7 (Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI))
595-19-7 structure
Product Name:Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
- 14,17,21-trihydroxypregna-1,4-diene-3,20-dione
- 595-19-7
- DTXSID30974902
- NSC16013
- NSC-16013
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- Inchi: 1S/C21H28O5/c1-18-7-5-14(23)11-13(18)3-4-16-15(18)6-8-19(2)20(16,25)9-10-21(19,26)17(24)12-22/h5,7,11,15-16,22,25-26H,3-4,6,8-10,12H2,1-2H3/t15-,16+,18-,19-,20+,21-/m0/s1
- InChI Key: FLRMVTVWFWWFTQ-FHBGEGHHSA-N
- SMILES: O[C@@]12CC[C@](C(CO)=O)([C@@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C)O
Computed Properties
- Exact Mass: 360.19374
- Monoisotopic Mass: 360.193674
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.31
- Boiling Point: 563.8°Cat760mmHg
- Flash Point: 308.8°C
- Refractive Index: 1.614
- PSA: 94.83
- LogP: 1.70170
Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI) Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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